5-[(4-Chloro-3,5-dimethoxyphenyl)methyl]pyrimidine-2,4-diamine

• CAS No.: 56518-45-7
• Molecular Formula: C13H15ClN4O2
• Molecular Weight: 294.74 g/mol
• IUPAC Name: 5-[(4-chloro-3,5-dimethoxyphenyl)methyl]pyrimidine-2,4-diamine
• InChI: InChI=1S/C13H15ClN4O2/c1-19-9-4-7(5-10(20-2)11(9)14)3-8-6-17-13(16)18-12(8)15/h4-6H,3H2,1-2H3,(H4,15,16,17,18)
• InChI Key: BXQMPGPZRVOQMA-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=CC(=C1Cl)OC)CC2=CN=C(N=C2N)N

Description

5-[(4-Chloro-3,5-dimethoxyphenyl)methyl]pyrimidine-2,4-diamine is a useful research compound. Its molecular formula is C13H15ClN4O2 and its molecular weight is 294.74 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

21 G. of 4-chloro-3,5-dimethoxy-α-cyano-hydrocinnamaldehyde dimethyl acetal were heated to reflux for 1.5 hours with 140 ml. of a 1N methanolic guanidine solution. The solvent was then removed by distillation on an oil bath at 160° C. and the residue heated for 15-20 minutes at this temperature until completely solidified to a crystalline mass. The mass was slurried with 80-100 ml. of water and removed by filtration under suction, whereby there was obtained 2,4-diamino-5-(4-chloro-3,5-dimethoxybenzyl)-pyrimidine of melting point 218° C.